
Application Notes: Bromocresol Green for
Measuring Microbial Growth and Metabolism

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromocresol green (sodium salt)

Cat. No.: B10823021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromocresol green (BCG) is a triphenylmethane dye that serves as a pH indicator, widely

utilized in microbiological applications to monitor microbial growth and metabolic activity.[1] Its

distinct color change in response to pH variations makes it a valuable tool for a rapid, visual

assessment of metabolic processes that lead to the production of acidic or alkaline byproducts.

This colorimetric method is adaptable for both qualitative and quantitative analyses in various

formats, including broth cultures and agar plates.

Principle of the Assay
The utility of bromocresol green in microbiological assays is based on its pH-sensitive color

change. The dye exhibits a distinct color transition from yellow at a pH below 3.8 to blue-green

at a pH above 5.4.[2][3] In a typical microbial growth medium with a starting pH in the neutral to

slightly alkaline range, BCG will impart a green or blue-green color. As microbes grow and

metabolize substrates in the medium, they often produce acidic end products, such as lactic

acid or acetic acid. This metabolic activity lowers the pH of the medium. When the pH drops

into the transition range of the BCG indicator, the color of the medium will change from blue-

green to green and eventually to yellow, providing a visual indication of microbial growth and

metabolism. Conversely, microbial metabolism that consumes acidic substrates or produces

alkaline compounds will result in a shift towards a bluer color.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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